![molecular formula C20H30FN3O B6139982 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine](/img/structure/B6139982.png)
1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine is a chemical compound with potential applications in scientific research. It is a piperazine derivative that has been shown to exhibit interesting biochemical and physiological effects.
Scientific Research Applications
1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to exhibit interesting effects on several neurotransmitter systems, including dopamine, serotonin, and norepinephrine. This makes it a potentially useful tool for investigating the underlying mechanisms of various neurological disorders.
Mechanism of Action
The mechanism of action of 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at several different receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the norepinephrine alpha-2 receptor. This complex pharmacology may underlie its interesting biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit interesting biochemical and physiological effects in several different studies. For example, it has been shown to increase dopamine release in the prefrontal cortex, which may underlie its potential as a treatment for attention deficit hyperactivity disorder (ADHD). It has also been shown to decrease anxiety-like behavior in animal models, which may be related to its effects on the serotonin system.
Advantages and Limitations for Lab Experiments
1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine has several advantages and limitations for lab experiments. One advantage is its complex pharmacology, which may make it a useful tool for investigating the underlying mechanisms of various neurological disorders. However, one limitation is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine. One direction is to investigate its potential as a treatment for various neurological disorders, such as ADHD and anxiety disorders. Another direction is to investigate its potential as a tool for investigating the underlying mechanisms of these disorders. Finally, future research could focus on developing safer and more effective derivatives of this compound for use in scientific research.
Synthesis Methods
The synthesis of 1-(4-fluorophenyl)-4-[1-(tetrahydro-2H-pyran-4-yl)-3-piperidinyl]piperazine involves the reaction of 1-(4-fluorophenyl)piperazine with 1-(tetrahydro-2H-pyran-4-yl)piperidine in the presence of a suitable catalyst. The reaction proceeds smoothly under mild conditions and yields the desired product in good yield and purity.
properties
IUPAC Name |
1-(4-fluorophenyl)-4-[1-(oxan-4-yl)piperidin-3-yl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30FN3O/c21-17-3-5-18(6-4-17)22-10-12-23(13-11-22)20-2-1-9-24(16-20)19-7-14-25-15-8-19/h3-6,19-20H,1-2,7-16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQHRVFCISPEFIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCOCC2)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.